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Compound of Interest

Compound Name: 1-Methylxanthine-13C4,15N3

Cat. No.: B12053101 Get Quote

Essential Safety and Handling Guide for 1-
Methylxanthine-¹³C₄,¹⁵N₃
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 1-Methylxanthine-¹³C₄,¹⁵N₃. The

following procedures are designed to ensure the safe handling and disposal of this compound,

thereby minimizing risk to personnel and the environment.

Hazard Identification and Safety Data
1-Methylxanthine is categorized as an irritant and a combustible solid. While specific data for

the isotopically labeled 1-Methylxanthine-¹³C₄,¹⁵N₃ is not available, the stable isotopic labels

are not expected to alter the chemical hazards of the parent compound.
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Property Value Source

GHS Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation.

PubChem

Storage Temperature -20°C Sigma-Aldrich

Water Hazard Class (WGK) 3 (highly hazardous to water) Sigma-Aldrich

Physical Form Powder Sigma-Aldrich

Combustibility Combustible Solid Sigma-Aldrich

Personal Protective Equipment (PPE)
To ensure safety when handling 1-Methylxanthine-¹³C₄,¹⁵N₃, the following personal protective

equipment is mandatory.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

dust particles and splashes.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.

Body Protection: A standard laboratory coat must be worn to protect clothing and skin. For

tasks with a higher risk of dust generation, flame-retardant coveralls may be necessary.[1][3]

Respiratory Protection: If working in an area with poor ventilation or when there is a risk of

inhaling dust, a dust mask or respirator should be used.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step operational plan will ensure the safe handling of 1-

Methylxanthine-¹³C₄,¹⁵N₃ throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong acids, bases, and oxidizing agents.[4]
The compound should be stored at the recommended temperature of -20°C.

2. Preparation for Use:

Before opening the container, allow it to equilibrate to room temperature to prevent
condensation.
All handling of the solid compound should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.
Avoid generating dust when weighing or transferring the powder. Use appropriate tools, such
as a spatula, and handle the compound gently.

3. Experimental Use:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
If heating is required, use appropriate and controlled heating methods, being mindful that the
compound is a combustible solid.
Keep containers closed when not in use to prevent contamination and exposure.

Disposal Plan
Proper disposal of 1-Methylxanthine-¹³C₄,¹⁵N₃ and any contaminated materials is crucial to

protect the environment and comply with regulations.

1. Waste Segregation and Collection:

All solid waste, including contaminated gloves, weighing paper, and pipette tips, should be
collected in a designated and clearly labeled hazardous waste container.[4]
Aqueous waste containing 1-Methylxanthine-¹³C₄,¹⁵N₃ should be collected in a separate,
labeled hazardous waste container. Do not pour it down the drain.[5]
Empty containers that held the compound should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[6]

2. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.
Ensure that the waste is segregated from incompatible materials.
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3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal service.[4][5]
Complete all required waste disposal documentation accurately.

Workflow for Handling 1-Methylxanthine-¹³C₄,¹⁵N₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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